Exclusive AHR Direct Binding: 5,6-DiHETE Isomers vs. 5,12-DiHETE and Other LTA4 Metabolites
In a comparative screen of LTA4-derived metabolites for AHR activation, 5(S),6(S)-DiHETE and 5(S),6(R)-DiHETE elicited significant AHR transcriptional activity in DRE-driven luciferase reporter assays. However, electrophoretic mobility shift assays (EMSAs) revealed a critical distinction: only 5,6-DiHETE isomers were capable of directly binding and activating the AHR to a DNA-binding species in vitro, while 5,12-DiHETE products and 6-trans-LTB4 failed to produce detectable AHR-DNA complexes despite showing transcriptional activity in reporter assays. Furthermore, ligand competition binding experiments confirmed direct AHR binding by 5,6-DiHETE isomers, and 'aged' preparations of 5,6-DiHETE demonstrated enhanced AHR activation with increased binding affinity [1].
| Evidence Dimension | Direct AHR binding and activation (EMSA DNA-binding complex formation) |
|---|---|
| Target Compound Data | 5,6-DiHETE isomers (5(S),6(S)-DiHETE and 5(S),6(R)-DiHETE): positive for direct AHR binding and DNA-binding complex formation in EMSA; positive in ligand competition binding assays |
| Comparator Or Baseline | 5,12-DiHETE products and 6-trans-LTB4: negative for direct AHR-DNA complex formation in EMSA despite positive transcriptional activity in luciferase reporter assays |
| Quantified Difference | Qualitative binary: 5,6-DiHETE isomers are the only LTA4 metabolites capable of direct AHR binding and activation to a DNA-binding species; all other tested DiHETE metabolites lacked this activity |
| Conditions | In vitro EMSA using recombinant AHR; DRE-driven luciferase reporter assays in Hepa-1 cells; ligand competition binding assays |
Why This Matters
For researchers studying endogenous AHR ligand biology or screening for AHR modulators, only (±)5(6)-DiHETE (or its enantiopure forms) provides direct AHR binding activity among the DiHETE class, making it the sole valid tool compound for investigating AHR-mediated signaling downstream of the 5-lipoxygenase pathway.
- [1] Chiaro CR, Patel RD, Marcus CB, Perdew GH. Leukotriene A4 metabolites are endogenous ligands for the Ah receptor. Biochemistry, 2008; 47(32): 8445–8455. DOI: 10.1021/bi800712f View Source
